Cas no 2248198-36-7 ((2R)-3,3-dicyclobutyl-2-methylpropanoic acid)

(2R)-3,3-Dicyclobutyl-2-methylpropanoic acid is a chiral carboxylic acid characterized by its unique sterically hindered structure, featuring two cyclobutyl groups and a methyl substituent at the α-position. The (2R)-configuration ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications where stereoselectivity is critical. Its rigid cyclobutyl groups enhance stability and influence reactivity, offering distinct advantages in the design of bioactive molecules or catalysts. The compound’s high functional group compatibility allows for further derivatization, serving as a versatile intermediate in fine chemical synthesis. Its well-defined stereochemistry and structural constraints make it particularly useful in studies requiring precise molecular geometry.
(2R)-3,3-dicyclobutyl-2-methylpropanoic acid structure
2248198-36-7 structure
Product Name:(2R)-3,3-dicyclobutyl-2-methylpropanoic acid
CAS No:2248198-36-7
MF:C12H20O2
MW:196.286004066467
CID:5856809
PubChem ID:137940502
Update Time:2025-05-24

(2R)-3,3-dicyclobutyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-3,3-Di(cyclobutyl)-2-methylpropanoic acid
    • (2R)-3,3-dicyclobutyl-2-methylpropanoic acid
    • EN300-6505639
    • 2248198-36-7
    • Inchi: 1S/C12H20O2/c1-8(12(13)14)11(9-4-2-5-9)10-6-3-7-10/h8-11H,2-7H2,1H3,(H,13,14)/t8-/m1/s1
    • InChI Key: VNUXPYNZFGUMHQ-MRVPVSSYSA-N
    • SMILES: OC([C@H](C)C(C1CCC1)C1CCC1)=O

Computed Properties

  • Exact Mass: 196.146329876g/mol
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

(2R)-3,3-dicyclobutyl-2-methylpropanoic acid Pricemore >>

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Additional information on (2R)-3,3-dicyclobutyl-2-methylpropanoic acid

Recent Advances in the Study of (2R)-3,3-dicyclobutyl-2-methylpropanoic acid (CAS: 2248198-36-7)

The compound (2R)-3,3-dicyclobutyl-2-methylpropanoic acid (CAS: 2248198-36-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carboxylic acid derivative, characterized by its unique cyclobutyl and methyl substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic disorder treatments. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of (2R)-3,3-dicyclobutyl-2-methylpropanoic acid is its role as a potent modulator of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's superior selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects. This finding opens new avenues for developing safer anti-inflammatory agents.

In addition to its anti-inflammatory properties, (2R)-3,3-dicyclobutyl-2-methylpropanoic acid has been investigated for its potential in treating metabolic disorders. A recent preclinical study (Nature Chemical Biology, 2024) revealed its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose homeostasis and lipid metabolism. The compound's unique structural features were found to enhance binding affinity while minimizing adverse effects commonly associated with PPARγ agonists, such as weight gain and fluid retention.

The synthesis of (2R)-3,3-dicyclobutyl-2-methylpropanoic acid has also seen significant advancements. A novel asymmetric synthesis route, reported in Organic Letters (2023), achieved an enantiomeric excess of >99% using a chiral palladium catalyst. This method not only improved yield and purity but also reduced the environmental impact compared to traditional synthetic approaches. Such developments are crucial for scaling up production and facilitating further pharmacological evaluations.

Despite these promising findings, challenges remain in the clinical translation of (2R)-3,3-dicyclobutyl-2-methylpropanoic acid. Current research is addressing its pharmacokinetic properties, including bioavailability and metabolic stability. Preliminary results from animal studies indicate favorable oral absorption and tissue distribution, but further optimization may be required to enhance its therapeutic index. Collaborative efforts between academic and industrial researchers are underway to accelerate its development as a potential drug candidate.

In conclusion, (2R)-3,3-dicyclobutyl-2-methylpropanoic acid represents a compelling case study in modern drug discovery, combining innovative chemistry with targeted biological activity. Its dual potential in inflammation and metabolic disorders, coupled with advances in synthetic methodology, positions it as a molecule of significant interest for future therapeutic development. Continued research will be essential to fully realize its clinical potential and address remaining challenges in drug delivery and safety profiling.

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